Cas no 2248302-30-7 (1,3-Dioxoisoindolin-2-yl 4-methoxybutanoate)

• Product Name: 1,3-Dioxoisoindolin-2-yl 4-methoxybutanoate
• CAS No: 2248302-30-7
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• CID: 6152268
• PubChem ID: 165725213
• Update Time: 2025-06-14

1,3-Dioxoisoindolin-2-yl 4-methoxybutanoate Chemical and Physical Properties

Names and Identifiers

• 2248302-30-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxybutanoate
• EN300-6513197
• 1,3-dioxoisoindolin-2-yl 4-methoxybutanoate
• 1,3-Dioxoisoindolin-2-yl 4-methoxybutanoate

• Inchi： 1S/C13H13NO5/c1-18-8-4-7-11(15)19-14-12(16)9-5-2-3-6-10(9)13(14)17/h2-3,5-6H,4,7-8H2,1H3
• InChI Key： KAJMEHIBCXEBQF-UHFFFAOYSA-N
• SMILES： O(C(CCCOC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 263.07937252g/mol
• Monoisotopic Mass: 263.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-Dioxoisoindolin-2-yl 4-methoxybutanoate

Recent Advances in the Study of 1,3-Dioxoisoindolin-2-yl 4-methoxybutanoate (CAS: 2248302-30-7)

The compound 1,3-Dioxoisoindolin-2-yl 4-methoxybutanoate (CAS: 2248302-30-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindolin-1,3-dione core and 4-methoxybutanoate ester functionality, has been explored for its potential applications in drug development, particularly as a prodrug or intermediate in the synthesis of bioactive compounds. Recent studies have focused on its physicochemical properties, synthetic pathways, and biological activities, shedding light on its versatility and therapeutic potential.

One of the key areas of investigation has been the compound's role as a prodrug. Researchers have demonstrated that 1,3-Dioxoisoindolin-2-yl 4-methoxybutanoate can be enzymatically hydrolyzed in vivo to release 4-methoxybutanoic acid, a metabolite with potential anti-inflammatory and neuroprotective effects. This property makes it a promising candidate for the development of targeted drug delivery systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in enhancing the bioavailability of poorly soluble drugs, leveraging its esterase-sensitive moiety for controlled release.

In addition to its prodrug applications, the compound has been investigated for its direct biological activities. Preliminary in vitro studies have shown that 1,3-Dioxoisoindolin-2-yl 4-methoxybutanoate exhibits moderate inhibitory effects on certain kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. However, further in vivo studies are required to validate these effects and elucidate the underlying mechanisms.

The synthetic accessibility of 1,3-Dioxoisoindolin-2-yl 4-methoxybutanoate has also been a focus of recent research. A 2022 paper in Organic Letters described an efficient, scalable synthesis route using commercially available starting materials, which could facilitate its broader application in medicinal chemistry. The authors emphasized the importance of optimizing reaction conditions to achieve high yields and purity, particularly for large-scale production.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Nevertheless, the growing body of research on 1,3-Dioxoisoindolin-2-yl 4-methoxybutanoate underscores its potential as a valuable tool in drug discovery and development. Continued exploration of its pharmacological properties and synthetic derivatives is expected to yield further insights and applications in the coming years.